Cas no 2228900-38-5 (2-chloro-1-(5-chloro-2-fluoropyridin-3-yl)ethan-1-ol)

• Product Name: 2-chloro-1-(5-chloro-2-fluoropyridin-3-yl)ethan-1-ol
• CAS No: 2228900-38-5
• MF: C₇H₆Cl₂FNO
• MW: 210.033043384552
• CID: 6069989
• PubChem ID: 165711531
• Update Time: 2025-06-11

2-chloro-1-(5-chloro-2-fluoropyridin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(5-chloro-2-fluoropyridin-3-yl)ethan-1-ol
• 2228900-38-5
• EN300-1977684

• Inchi： 1S/C7H6Cl2FNO/c8-2-6(12)5-1-4(9)3-11-7(5)10/h1,3,6,12H,2H2
• InChI Key： YSWKGBJJYKTXCU-UHFFFAOYSA-N
• SMILES： ClCC(C1C(=NC=C(C=1)Cl)F)O

Computed Properties

• Exact Mass: 208.9810474g/mol
• Monoisotopic Mass: 208.9810474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1Ų

Additional information on 2-chloro-1-(5-chloro-2-fluoropyridin-3-yl)ethan-1-ol

Comprehensive Overview of 2-chloro-1-(5-chloro-2-fluoropyridin-3-yl)ethan-1-ol (CAS No. 2228900-38-5): Properties, Applications, and Industry Relevance

The compound 2-chloro-1-(5-chloro-2-fluoropyridin-3-yl)ethan-1-ol (CAS No. 2228900-38-5) is a specialized halogenated pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring both chloro and fluoro substituents, makes it a valuable intermediate for synthesizing bioactive molecules. In recent years, the demand for such heterocyclic compounds has surged due to their role in developing crop protection agents and drug discovery pipelines.

One of the key reasons for the growing interest in CAS No. 2228900-38-5 is its versatility as a building block in medicinal chemistry. Researchers are actively exploring its applications in designing kinase inhibitors and antimicrobial agents, topics frequently searched in academic databases. The presence of both electron-withdrawing groups (chloro and fluoro) enhances its reactivity in nucleophilic substitution reactions, a property highly valued in modern synthetic workflows.

From an industrial perspective, this compound aligns with the green chemistry trends dominating 2023-2024 discussions. Its potential for atom-efficient synthesis reduces waste generation compared to traditional methods—a hot topic in ESG (Environmental, Social, and Governance)-focused research. Analytical techniques like HPLC purity analysis and LC-MS characterization are critical for quality control, as evidenced by frequent searches for "halopyridine purity standards" in scientific forums.

The structure-activity relationship (SAR) studies involving 2-chloro-1-(5-chloro-2-fluoropyridin-3-yl)ethan-1-ol have gained traction due to its bioisosteric potential—a concept trending in computational chemistry circles. Computational models predict its utility in modifying pharmacophore profiles, addressing common search queries about "improving drug bioavailability." This aligns with industry needs for fragment-based drug design (FBDD), where such fragments serve as starting points for lead optimization.

In material science applications, the compound’s thermal stability (a frequently searched property in patent literature) enables its use in high-performance polymer additives. The fluoropyridine moiety contributes to lipophilicity adjustment—a recurring theme in forums discussing "optimizing compound solubility." These characteristics make it relevant for electronic materials research, particularly in organic semiconductors development.

Regulatory aspects of CAS 2228900-38-5 also attract attention, with searches increasing for "REACH compliance" and "ICH stability guidelines." The compound’s non-persistent environmental profile (a focus area in EU chemical regulations) positions it favorably compared to legacy halogenated compounds. This addresses the sustainable chemistry demands reflected in recent ACS (American Chemical Society) publications.

Future research directions likely involve catalytic asymmetric synthesis of this chiral compound—a topic generating buzz in organocatalysis webinars. Its potential as a chiral auxiliary or ligand precursor in transition metal catalysis could revolutionize enantioselective synthesis protocols, answering frequent queries about "cost-effective chirality control."